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For Researchers, Scientists, and Drug Development Professionals

Introduction
AVX001 is a potent and selective inhibitor of cytosolic phospholipase A2α (cPLA2α), an

enzyme that plays a crucial role in mediating inflammation and cellular proliferation.[1][2] By

inhibiting cPLA2α, AVX001 effectively reduces the release of arachidonic acid and the

subsequent production of pro-inflammatory eicosanoids, such as prostaglandins.[1][3] These

application notes provide a comprehensive overview and detailed protocols for the utilization of

AVX001 in stratified epithelial culture models, a valuable tool for studying epidermal biology,

disease modeling (e.g., psoriasis), and drug discovery.[1][4]

Mechanism of Action
AVX001 exerts its effects by binding to the cPLA2α enzyme, thereby inhibiting its catalytic

activity.[3] This action blocks the initial step in the eicosanoid synthesis pathway, leading to a

reduction in inflammatory mediators.[1][3] In stratified epithelial models, this inhibition has been

shown to attenuate keratinocyte hyperproliferation and modulate inflammatory responses,

making it a compound of interest for inflammatory skin conditions.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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